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Introduction

n-Dodecane (Ci2H26) is a linear-chain alkane hydrocarbon that serves as a significant
component in various industrial and research applications.[1] As a colorless, oily liquid, it is a
principal constituent of fuels such as diesel and jet fuel, and consequently, it is often used as a
surrogate for these more complex mixtures in combustion studies.[1][2] Its well-defined
chemical and physical characteristics also make it a valuable solvent, a component in the
synthesis of polymers and surfactants, and a reference material in analytical chemistry.[2] This
guide provides a comprehensive overview of the chemical properties of n-dodecane, detailed
experimental protocols for their determination, and a visual representation of its combustion
pathway.

Quantitative Chemical and Physical Properties

The following table summarizes the key quantitative properties of n-dodecane, compiled from
various reputable sources.
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Property Value Units References

Molecular Identity

IUPAC Name Dodecane [3]

Molecular Formula Ci2Hz26 [1112][3]

Molecular Weight 170.33 g/mol [3114]
CAS Number 112-40-3 [21[3]

Physical Properties

Appearance Colorless liquid [2][4]

Odor Petroleum-like [4]

Melting Point -9.6 °C [2][5]
Boiling Point 216.2 °C [2][5]
Density 0.749 g/cm? at 20°C [6]
Vapor Pressure 1 mbar at 48°C [4]
Vapor Density 5.9 (Air=1) [4]
Solubility in Water Insoluble [2][4]

Safety and

Flammability

Flash Point 83 °C [4][6]
Autoignition

Temperature 200 © o]
Lower Explosive Limit 0.6 % by volume [4]

Core Chemical Characteristics

n-Dodecane is a saturated hydrocarbon, meaning it only contains single bonds between its
carbon atoms. This saturation results in it being relatively unreactive compared to unsaturated
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hydrocarbons.[7] Its primary chemical reactions involve combustion and pyrolysis at high
temperatures.

Combustion: In the presence of excess oxygen, n-dodecane undergoes complete combustion
to produce carbon dioxide and water, releasing a significant amount of energy.[1] The balanced
chemical equation for the complete combustion of n-dodecane is:

Ci12H26(l) + 18.5 O2(g) — 12 CO2(g) + 13 H20(g)[1]
This reaction is highly exothermic and is the basis for its use in fuels.

Pyrolysis: In the absence of oxygen, at elevated temperatures, n-dodecane undergoes
pyrolysis, or thermal cracking. This process breaks the larger n-dodecane molecule into a
mixture of smaller, more volatile hydrocarbons, including alkanes and alkenes.[8][9] The
specific products of pyrolysis depend on the temperature, pressure, and residence time.

Reactivity with Oxidizing Agents: n-Dodecane is incompatible with strong oxidizing agents such
as nitric acid and peroxides.[7] Contact with these substances can lead to vigorous, exothermic
reactions.

Experimental Protocols for Property Determination

The determination of the chemical and physical properties of n-dodecane follows standardized
experimental protocols, primarily those established by organizations such as ASTM
International and the Organisation for Economic Co-operation and Development (OECD).

Density: The density of liquid hydrocarbons like n-dodecane is typically determined using a
digital density meter according to ASTM D4052.[2] This method involves introducing a small
sample into an oscillating U-tube. The change in the oscillation frequency of the tube due to the
sample’'s mass is used to calculate its density.[2] Alternatively, the hydrometer method, ASTM
D1298, can be used, where a calibrated glass hydrometer is placed in the liquid, and the
density is read from the scale at the point where the liquid surface meets the hydrometer.[10]

Boiling Point: The boiling point is determined following OECD Test Guideline 103.[1][3][11]
Several methods are described, including the ebulliometer method, the dynamic method, and
distillation methods. These techniques generally involve heating the liquid and measuring the
temperature at which its vapor pressure equals the atmospheric pressure.[1][3][11] Differential
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Scanning Calorimetry (DSC) can also be used, where the temperature of the phase transition
from liquid to gas is measured.[12]

Flash Point: The flash point is determined using a closed-cup tester, following a procedure such
as ASTM D93.[13] This method involves heating the sample in a closed cup and introducing an
ignition source at regular temperature intervals. The flash point is the lowest temperature at
which the vapors above the liquid ignite momentarily.[13]

Autoignition Temperature: The autoignition temperature is measured according to ASTM E659.
[4][8][14] A small amount of the liquid is injected into a heated flask, and the temperature of the
flask is varied. The autoignition temperature is the lowest temperature at which the sample
spontaneously ignites without an external ignition source.[4][8][14]

Vapor Pressure: The vapor pressure can be determined by introducing the liquid into a closed
container and measuring the pressure of the vapor in equilibrium with the liquid at a specific
temperature.[9][15][16] This can be done at various temperatures to establish the vapor
pressure curve.

Solubility in Water: The solubility of hydrocarbons in water can be determined by mixing the
hydrocarbon with water until saturation is reached. The concentration of the hydrocarbon in the
aqueous phase is then measured, often using gas chromatography.[17][18] Given the very low
solubility of n-dodecane in water, this is a sensitive measurement.

Visualizing Chemical Processes

The following diagrams illustrate key logical and experimental workflows related to the chemical
properties of n-dodecane.
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Caption: Complete combustion pathway of n-dodecane.
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Caption: Experimental workflow for n-dodecane property determination.

Conclusion
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n-Dodecane is a well-characterized n-alkane with a range of chemical and physical properties
that make it suitable for numerous applications, from a fuel surrogate in combustion research to
a solvent in chemical synthesis. Its relatively simple, unbranched structure allows for
predictable behavior, and its properties are readily determined using standardized experimental
methods. A thorough understanding of these properties is essential for its safe and effective
use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Exp6_Vapor_pressure_editGFPS.pdf
https://education.ti.com/-/media/8D63605FE9C04D13BF0D0FAE61C1DF88
https://future4200.com/uploads/short-url/hRxMQyz9I5GBsaV5nV3tsIIzCN5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6742812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6742812/
https://www.benchchem.com/product/b042187#what-are-the-chemical-properties-of-n-dodecane
https://www.benchchem.com/product/b042187#what-are-the-chemical-properties-of-n-dodecane
https://www.benchchem.com/product/b042187#what-are-the-chemical-properties-of-n-dodecane
https://www.benchchem.com/product/b042187#what-are-the-chemical-properties-of-n-dodecane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

